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Compound Focus: beta-Ethynylserine

CAS No.: 64918-85-0

Cat. No.: S600391

Core Technology: THRONCAT

THRONCAT (THReonine-derived Non-Canonical Amino acid Tagging) is a metabolic labeling technique
that uses the bioorthogonal threonine analog beta-ethynylserine (BES) to label newly synthesized proteins

(NSPs) [1] [2].

¢ Key Advantage: BES is efficiently incorporated by the threonyl-tRNA synthetase (ThrRS) and can be
used in complete growth media, unlike methionine analogs (e.g., HPG) that often require special
conditions [1] [2].

¢ Primary Use: It enables the visualization, enrichment, and quantification of NSPs across various
models, including bacteria, mammalian cells, and Drosophila melanogaster [1] [2].

Key Performance Data

The table below summarizes the quantitative data on BES incorporation, which is central to its performance.

Value / .
Parameter - Experimental Context

Finding
Relative Incorporation ~1:40 (approx. Hela cells, 1 mM BES & 1 mM heavy Thr (Thr5), 72-
Rate (BES:Thr) 2.5%) hr incubation in Thr-free medium [1] [2].
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Value /
Parameter o
Finding
Minimal Labeling 1.4%
Efficiency
Comparison (HPG:Met) ~1:500
(approx. 0.2%)
Signal-to-Background (1- ~200-fold
hr label) increase
Effective Concentration 4 uM -4 mM
Range

Experimental Context

Based on 142 BES-containing peptides out of ~10,000
labeled peptides identified [1] [2].

Cited reference value; HPG is a common methionine
analog [1] [2].

HelLa cells, 4 mM BES in complete medium [1].

Hela cells; lower end effective in Thr-free medium,
higher end in complete medium [1].

Basic Experimental Workflow Diagram

The following diagram outlines a generalized workflow for using BES to label and analyze newly

synthesized proteins, which can be adapted for specific protocols like THRONCAT or QuaNPA.

Frequently Asked Questions

e How does BES incorporation compare to HPG in complete media? BES has a significant advantage

in complete growth media. Due to its higher incorporation rate relative to its natural amino acid (~1:40

for BES:Thr vs. ~1:500 for HPG:Met), BES labeling remains efficient even without amino acid

starvation [1] [2]. In a direct test, 1-hour incubation of HeLa cells with 4 mM BES in complete medium

yielded strong labeling, while the same concentration of HPG resulted in minimal incorporation [1].

¢ How do you confirm that BES is specifically incorporated into newly synthesized proteins? The

specificity of BES incorporation is validated through control experiments using protein synthesis

inhibitors. Treatment with cycloheximide (for mammalian cells) or chloramphenicol (for bacteria)

drastically reduces the fluorescent signal after BES labeling, confirming that the signal depends on

active protein synthesis [1] [2]. Furthermore, addition of a large excess of natural threonine also

competes with and reduces BES incorporation [1].
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o Is BES toxic to cells? Research indicates that BES is well-tolerated. Incubation of HeLa cells with BES
(up to 4 mM) for 24 hours did not reduce cell viability, and longer-term exposure (e.g., 5 hours with 1

mM [BES) did not induce a detectable cellular stress response at the proteome level [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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